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Compound of Interest

Compound Name: 2-Aminoimidazole

Cat. No.: B183950 Get Quote

This document provides critical safety protocols and logistical information for the handling and

disposal of 2-Aminoimidazole, tailored for researchers, scientists, and professionals in drug

development. The following procedural guidance is designed to ensure a safe laboratory

environment.

Hazard Identification and Safety Summary
2-Aminoimidazole is classified as a hazardous chemical that can cause skin irritation, serious

eye irritation, and may lead to respiratory irritation.[1][2][3] Adherence to the following safety

precautions is mandatory.
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Hazard Classification Details

GHS Classification

Skin Irritation (Category 2), Serious Eye

Irritation (Category 2), Specific target organ

toxicity — single exposure (Category 3),

Respiratory system[1][2]

Signal Word Warning[1]

Hazard Statements

H315: Causes skin irritation.[2][3] H319: Causes

serious eye irritation.[2][3] H335: May cause

respiratory irritation.[2][3]

Precautionary Statements

P261: Avoid breathing dust.[2][3] P264: Wash

skin thoroughly after handling. P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[1][2] P302+P352: IF

ON SKIN: Wash with plenty of soap and water.

[2] P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Aminoimidazole is provided

below.

Property Value

Chemical Formula C₃H₅N₃[4]

Molecular Weight 83.09 g/mol [4]

Appearance Crystals or solid[4]

Storage Temperature
Store in a freezer, under -20°C, in an inert

atmosphere.[4]
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Operational Plan: Handling 2-Aminoimidazole
This section outlines the step-by-step procedures for safely handling 2-Aminoimidazole in a

laboratory setting.

Personal Protective Equipment (PPE) Protocol
Proper PPE is the first line of defense against chemical exposure. The following PPE must be

worn at all times when handling 2-Aminoimidazole.

Eye Protection: Chemical safety goggles meeting European standard EN 166 or OSHA's

regulations in 29 CFR 1910.133 are required.[1][2] A face shield should be used in addition

to goggles when there is a risk of splashing.[5]

Hand Protection: Wear appropriate chemical-resistant protective gloves.[1][2] Nitrile gloves

are a common and effective choice for incidental contact.[6]

Body Protection: A flame-resistant lab coat should be worn and fully buttoned to protect the

body and clothing.[1][2]

Footwear: Closed-toed shoes must be worn in the laboratory.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required.[1][2] For large-scale operations, emergencies,

or in areas with insufficient ventilation, a NIOSH/MSHA or European Standard EN 136

approved respirator should be used.[2]

Step-by-Step Handling and Experimental Workflow
Preparation and Weighing:

Ensure all required PPE is correctly worn before entering the designated handling area.

Conduct all handling of solid 2-Aminoimidazole within a certified chemical fume hood to

minimize inhalation exposure.[1]

Use only outdoors or in a well-ventilated area.[1]
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Avoid creating dust when handling the solid material.[1][2]

Weigh the required amount of 2-Aminoimidazole in a tared, sealed container to prevent

dust dispersion.

Solution Preparation and Use:

Slowly add the weighed 2-Aminoimidazole to the solvent in the reaction vessel, ensuring

constant stirring to facilitate dissolution and prevent clumping.

Keep the reaction vessel covered as much as possible to minimize the release of any

potential vapors.

Avoid direct contact with the skin, eyes, or clothing.[1]

After handling, wash hands and any exposed skin thoroughly.[1]

Workflow for Safe Handling of 2-Aminoimidazole
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Caption: Workflow for handling 2-Aminoimidazole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b183950?utm_src=pdf-body-img
https://www.benchchem.com/product/b183950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Disposal Plans
Emergency First-Aid Procedures

If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and

seek immediate medical attention.[2][7]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing and shoes. Get medical attention if irritation occurs.[2]

In Case of Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue

rinsing and seek medical attention.[2]

If Swallowed: Clean mouth with water. Do not induce vomiting. Seek medical attention.[2][8]

Accidental Release and Disposal Plan
Spill Containment and Cleanup:

Ensure adequate ventilation and wear appropriate PPE.[7]

Prevent further leakage or spillage if it is safe to do so.[7]

For solid spills, sweep up the material, avoiding dust formation, and shovel it into a suitable,

labeled container for disposal.[1][2]

Waste Disposal:

Dispose of 2-Aminoimidazole waste and contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[9]

Containers should be sent to an approved waste disposal plant.[8] Do not release into the

environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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